6-Dehydroxy-8-hydroxygaleopsinolone

• Molecular Formula: C22H32O5
• Molecular Weight: 376.5 g/mol
• InChI: InChI=1S/C22H32O5/c1-15(23)27-21(5)18(24)13-17-19(2,3)9-6-10-20(17,4)22(21,25)11-7-16-8-12-26-14-16/h8,12,14,17,25H,6-7,9-11,13H2,1-5H3/t17?,20-,21-,22-/m0/s1
• InChIKey: CVAJBQDXBZONMK-LOOWFBELSA-N

6-Dehydroxy-8-hydroxygaleopsinolone Procurement Guide

6-Dehydroxy-8-hydroxygaleopsinolone is a labdane-related diterpenoid compound with the molecular formula C20H28O3 and molecular weight of 316.44 g/mol . This natural product is isolated from the aerial parts of Leonurus japonicus and belongs to the class of organic compounds known as cyclohexenones . Commercial availability includes catalog numbers such as TN3156 (TargetMol), HY-N9154 (MedChemExpress), and CFN89108 (ChemFaces), with purity specifications typically ≥98% as determined by HPLC .

1

8-Hydroxy regioisomer for SAR and pharmacophore studies

Enables hydroxyl-specific contribution analysis vs. non-hydroxylated analogs

2

Synthetic handle for semi-synthesis at C8 position

Avoids late-stage regio- and stereoselective C–H oxidation challenges

3

Cell differentiation probe in myeloid models

Reported to arrest proliferation and induce monocyte differentiation in vitro

4

Dereplication standard for Leonurus japonicus

Validated chemotaxonomic marker distinct from Galeopsis labdanes

6-Dehydroxy-8-hydroxygaleopsinolone – Critical Procurement Distinction

Within the labdane diterpenoid class derived from Leonurus species, compounds sharing the galeopsinolone/hispanone scaffold exhibit distinct biological profiles contingent upon specific hydroxylation patterns. Substitution of 6-dehydroxy-8-hydroxygaleopsinolone with galeopsin (which contains an acetoxy group at C-6) or hispanone (which lacks both C-6 and C-8 hydroxylation) cannot be assumed equivalent due to documented differences in target engagement and anti-inflammatory activity among structurally related diterpenoids [1]. The furan ring present in this compound is a structural motif common to many bioactive natural products, and the specific C-8 hydroxylation pattern distinguishes it from other Leonurus-derived diterpenoids that have been characterized for anti-inflammatory and enzymatic inhibition activities [2].

Primary Distinction

6-Dehydroxy-8-hydroxygaleopsinolone (Target)
C20H28O3 · HBD=1 · MW 316.44

Hispanone (Non-hydroxylated analog)
C20H28O2 · HBD=0 · MW 300.44

Core Risk

Hydrogen-bond donor capacity alters molecular recognition and pharmacophore mapping

Lacks H-bond donor; introduces a confounding variable in downstream assays

Additional Risk

Isolated from Leonurus japonicus; distinct chemotype and botanical origin

Related labdanes from Galeopsis spp. may exhibit plant-source-dependent chemovariation

• [1] Qin J, Li HM, Gao LH, Liu D, Li RT, Lee KH. New labdane diterpenoids from Leonurus japonicus and their anti-inflammatory activity. Phytochemistry Letters. 2014;10:313-317. View Source
• [2] Medical University of Lublin. Record Details: 6-Dehydroxy-8-hydroxygaleopsinolone. A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. View Source

6-Dehydroxy-8-hydroxygaleopsinolone Differentiation Evidence

C8 Hydroxylation: Key Molecular Differences vs. Hispanone

6-Dehydroxy-8-hydroxygaleopsinolone differs structurally from galeopsin (CAS 76475-16-6) by the absence of an acetoxy group at the C-6 position. Galeopsin has molecular formula C22H32O5 (MW 376.49) versus C20H28O3 (MW 316.44) for 6-dehydroxy-8-hydroxygaleopsinolone . The reduced molecular complexity of 6-dehydroxy-8-hydroxygaleopsinolone may confer distinct physicochemical properties relevant to experimental design.

C8 Hydroxylation vs. Hispanone

Head-to-head

Target: C20H28O3, MW 316.44, HBD=1
Comparator: C20H28O2, MW 300.44, HBD=0
Δ MW +16, Δ HBD +1

Supports correct isomer sourcing for SAR studies

Structural annotation from isolated natural product data

Evidence Dimension	Molecular structure and formula
Target Compound Data	C20H28O3, MW 316.44, lacks C-6 acetoxy group
Comparator Or Baseline	Galeopsin: C22H32O5, MW 376.49, contains C-6 acetoxy group
Quantified Difference	ΔMW = 60.05 Da; ΔFormula = C2H4O2 (acetoxy group)
Conditions	Structural comparison based on established chemical characterization

Why This Matters

The structural difference at C-6 distinguishes these compounds as separate chemical entities with potentially distinct biological activities, making them non-interchangeable in research applications.

Cell Differentiation Potential vs. Hispanone

6-Dehydroxy-8-hydroxygaleopsinolone contains a hydroxyl group at the C-8 position, whereas hispanone (CAS 82462-67-7) lacks this hydroxylation. Hispanone has molecular formula C20H28O2 (MW 300.44) compared to C20H28O3 (MW 316.44) for 6-dehydroxy-8-hydroxygaleopsinolone . This difference of one oxygen atom represents the hydroxyl substitution at C-8.

Cell Differentiation Potential

Class-level

Target: Reported to arrest proliferation and induce monocyte differentiation
Comparator (Hispanone): No such activity reported

Supports cell differentiation study context

Literature-reported profile; requires independent validation

Evidence Dimension	Molecular structure and oxygenation pattern
Target Compound Data	C20H28O3, MW 316.44, contains C-8 hydroxyl group
Comparator Or Baseline	Hispanone: C20H28O2, MW 300.44, lacks C-8 hydroxyl group
Quantified Difference	ΔMW = 16.00 Da; ΔFormula = one oxygen atom (hydroxyl group)
Conditions	Structural comparison based on established chemical characterization

Why This Matters

The presence of a hydroxyl group at C-8 distinguishes this compound from hispanone and may influence hydrogen bonding capacity, solubility, and potential interactions with biological targets, rendering the two compounds non-equivalent for procurement purposes.

Plant Source Specificity: Leonurus vs. Galeopsis

6-Dehydroxy-8-hydroxygaleopsinolone has been characterized as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism [1]. The compound also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent, and serves as an antioxidant in fats and oils [1]. While direct comparative IC50 data against galeopsin or hispanone are not available in the current literature, this enzymatic inhibition profile provides a baseline for differentiating this compound from other diterpenoids that may target alternative pathways (e.g., galeopsin's reported inhibition of TNF-α and hispanone's inhibition of superoxide anion generation and elastase release) .

Plant Source Specificity

Cross-study

Target: Leonurus japonicus (aerial parts)
Comparator: Galeopsis angustifolia / G. pubescens
Δ Genus-level distinction

Ensures correct chemotype procurement

Phytochemical isolation procedures differ by genus

Evidence Dimension	Enzymatic inhibition profile
Target Compound Data	Potent lipoxygenase inhibitor; interferes with arachidonic acid metabolism; also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase; antioxidant activity
Comparator Or Baseline	Galeopsin: inhibits TNF-α; Hispanone: inhibits superoxide anion generation and elastase release (no quantitative IC50 data available for direct comparison)
Quantified Difference	Quantitative comparison not available; mechanistic differentiation based on target enzyme profiles
Conditions	In vitro enzymatic assays (specific assay conditions not detailed in available sources)

Why This Matters

The lipoxygenase inhibitory activity distinguishes this compound mechanistically from structurally related diterpenoids, suggesting potential utility in inflammatory models where lipoxygenase pathway modulation is of interest.

• [1] Medical University of Lublin. Record Details: 6-Dehydroxy-8-hydroxygaleopsinolone. A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. View Source

Solubility and Formulation Distinctions

6-Dehydroxy-8-hydroxygaleopsinolone is commercially available with purity specifications of ≥98% as determined by HPLC, with supporting characterization by NMR and MS [1]. This purity level is comparable to or exceeds that of structurally related compounds such as hispanone and galeopsin, which are also offered at ≥98% purity . The availability of multiple supplier options (TargetMol TN3156, MedChemExpress HY-N9154, ChemFaces CFN89108, BioCrick BCN7402) with consistent purity specifications ensures procurement flexibility while maintaining quality standards .

Solubility & Formulation

Data to verify

Target: Low water solubility; distinct profile vs. Galeopsin (MW 376.49)
Inference from MW and functional group differences

Formulation protocol may require specific optimization

Vendor-supplied guidelines; not directly quantified vs. comparator

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (HPLC), multiple suppliers
Comparator Or Baseline	Galeopsin: ≥98%; Hispanone: ≥98%
Quantified Difference	Equivalent purity specifications across compounds
Conditions	Commercial product specifications from multiple vendors

Why This Matters

Consistent high-purity specifications across multiple suppliers ensure reproducible experimental results and facilitate comparative studies with structurally related diterpenoids, supporting reliable procurement decisions.

• [1] BioCrick. High Purity 6-Dehydroxy-8-hydroxygaleopsinolone | CAS:87440-66-2. Guaranteed by HPLC, NMR, MS for Research Use. View Source

6-Dehydroxy-8-hydroxygaleopsinolone Application Scenarios

8-Hydroxyl Labdane Scaffold for SAR Studies

6-Dehydroxy-8-hydroxygaleopsinolone is suitable for research applications investigating lipoxygenase-mediated arachidonic acid metabolism pathways, based on its documented activity as a potent lipoxygenase inhibitor [1]. This distinguishes it from structurally related diterpenoids such as galeopsin (which targets TNF-α) and hispanone (which inhibits superoxide anion generation), making it the appropriate selection for studies specifically focused on lipoxygenase-dependent inflammatory mechanisms.

Semi-Synthesis at the 8-Hydroxyl Group

The distinct C-6 dehydroxylation and C-8 hydroxylation pattern of this compound relative to galeopsin (contains C-6 acetoxy group) and hispanone (lacks C-8 hydroxylation) makes it a valuable comparator in SAR studies of Leonurus-derived diterpenoids . Researchers investigating how specific oxygenation patterns influence biological activity in the labdane diterpenoid scaffold should prioritize this compound to probe the functional consequences of C-8 hydroxylation in the absence of C-6 substitution.

Cell Differentiation Models: Promyelocytic Leukemia

With commercial availability at ≥98% purity verified by HPLC, NMR, and MS from multiple suppliers , 6-dehydroxy-8-hydroxygaleopsinolone serves as a reliable reference standard for qualitative and quantitative analysis of Leonurus japonicus extracts. Its established isolation from the aerial parts of this plant supports its use in authentication and standardization studies of Leonurus-derived botanical materials.

Leonurus japonicus Dereplication Standard

Based on its documented antioxidant activity in fats and oils [1], 6-dehydroxy-8-hydroxygaleopsinolone is appropriate for research applications evaluating lipid peroxidation inhibition and oxidative stability. This property distinguishes it from other diterpenoids in the class and supports its selection for studies focused on oxidative stress modulation in lipid-rich experimental systems.

Application

Selection Property

Validation Focus

8-Hydroxyl Labdane SAR Studies

8-OH regioisomer identity

H-bond donor contribution to affinity or differentiation

C8 Semi-Synthesis

Free hydroxyl synthetic handle

Regioselective derivatization without C–H oxidation

Myeloid Differentiation Models

Cell differentiation study context

Monocyte lineage commitment endpoint review

L. japonicus Dereplication

Validated botanical source marker

Chromatographic peak identification vs. Galeopsis labdanes

• [1] Medical University of Lublin. Record Details: 6-Dehydroxy-8-hydroxygaleopsinolone. A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. Also serves as an antioxidant in fats and oils. View Source